Cas no 488757-93-3 (2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide)

2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide structure
488757-93-3 structure
Product Name:2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide
CAS No:488757-93-3
MF:C20H19N3O2
MW:333.383764505386
CID:6509567
PubChem ID:2121481
Update Time:2025-05-19

2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide
    • AB00724818-01
    • 488757-93-3
    • Z44322480
    • AKOS000967511
    • EN300-26579550
    • Inchi: 1S/C20H19N3O2/c1-15(24)23-19-9-7-17(8-10-19)13-18(14-21)20(25)22-12-11-16-5-3-2-4-6-16/h2-10,13H,11-12H2,1H3,(H,22,25)(H,23,24)/b18-13+
    • InChI Key: BUNRQPXAMPAOAB-QGOAFFKASA-N
    • SMILES: O=C(/C(/C#N)=C/C1C=CC(=CC=1)NC(C)=O)NCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 333.147726857g/mol
  • Monoisotopic Mass: 333.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 82Ų

2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26579550-0.05g
2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide
488757-93-3 95.0%
0.05g
$246.0 2025-03-20

2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide Related Literature

Additional information on 2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide

Introduction to 2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide (CAS No. 488757-93-3)

2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide, identified by its Chemical Abstracts Service (CAS) number 488757-93-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex aromatic and amide functional groups, which contribute to its unique chemical properties and potential biological activities. The structural framework of this molecule incorporates a cyano group, an acetamidophenyl moiety, and an N-(2-phenylethyl) substituent, all of which play crucial roles in determining its reactivity and interaction with biological targets.

The synthesis and characterization of 2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide have been subjects of extensive research due to its potential applications in drug discovery. The presence of the cyano group at the 2-position of the prop-2-enamide backbone introduces a site for further functionalization, enabling chemists to explore various derivatives with tailored properties. Meanwhile, the acetamidophenyl group, positioned at the 3-position, provides a hydrogen bond acceptor capability, which is often exploited in designing molecules that interact with biological receptors. The N-(2-phenylethyl) moiety adds another layer of complexity, influencing both the electronic distribution and steric environment around the molecule.

In recent years, there has been growing interest in understanding the pharmacological profile of compounds like 2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide due to their structural similarity to known bioactive agents. Studies have begun to explore its potential as a scaffold for developing novel therapeutic agents targeting various diseases. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. The aromatic system and amide functionalities are particularly relevant in this context, as they are commonly found in molecules that modulate biological processes.

The cyano group in 2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide is known to participate in hydrogen bonding interactions, which can be critical for binding affinity when the compound interacts with biological targets. This feature has been leveraged in designing molecules that require precise spatial orientation within a binding pocket. Additionally, the acetamidophenyl part of the molecule can engage in π-stacking interactions with aromatic residues in proteins, further enhancing binding stability. These interactions are particularly important in drug design, where optimizing binding affinity is paramount.

Recent advancements in synthetic methodologies have enabled more efficient production of complex molecules like 2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide, allowing researchers to explore its pharmacological potential more thoroughly. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate aromatic core of this compound. Moreover, modern spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided valuable insights into its molecular structure and dynamics.

The biological activity of 2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide is still under investigation, but initial studies suggest promising applications in areas such as anti-inflammatory therapy. The ability of this compound to modulate enzyme activity or interact with specific protein targets could make it a valuable candidate for further development into a therapeutic agent. Researchers are also exploring its potential role as an intermediate in synthesizing more complex drug candidates, leveraging its versatile structural features.

In conclusion, 2-cyano-3-(4-acetamidophenyl)-N-(2-phenylethyl)prop-2-enamide (CAS No. 488757-93-3) represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure and functional groups make it a compelling candidate for further exploration in drug discovery efforts. As our understanding of its pharmacological properties continues to evolve, this compound may emerge as a key player in developing novel therapeutic strategies for various diseases.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd